Cas no 1784861-69-3 (3-cyclohexyl-4,4-difluorobutanoic acid)

• Product Name: 3-cyclohexyl-4,4-difluorobutanoic acid
• CAS No: 1784861-69-3
• MF: C₁₀H₁₆F₂O₂
• MW: 206.229650497437
• CID: 6272885
• PubChem ID: 105458568
• Update Time: 2024-01-11

3-cyclohexyl-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclohexyl-4,4-difluorobutanoic acid
• EN300-2005870
• AKOS040803231
• 1784861-69-3

• Inchi： 1S/C10H16F2O2/c11-10(12)8(6-9(13)14)7-4-2-1-3-5-7/h7-8,10H,1-6H2,(H,13,14)
• InChI Key： VTQIOAIGTWQHPJ-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)C1CCCCC1)F

Computed Properties

• Exact Mass: 206.11183607g/mol
• Monoisotopic Mass: 206.11183607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids